Cas no 1803897-33-7 (6-Amino-1H-benzimidazole-5-acetonitrile)

• Product Name: 6-Amino-1H-benzimidazole-5-acetonitrile
• CAS No: 1803897-33-7
• MF: C₉H₈N₄
• MW: 172.18662071228
• CID: 4816036
• Update Time: 2025-05-24

6-Amino-1H-benzimidazole-5-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 6-Amino-1H-benzimidazole-5-acetonitrile

• Inchi： 1S/C9H8N4/c10-2-1-6-3-8-9(4-7(6)11)13-5-12-8/h3-5H,1,11H2,(H,12,13)
• InChI Key： KGGZRLYKLOXMRG-UHFFFAOYSA-N
• SMILES： N1C=NC2C=C(C(CC#N)=CC1=2)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 231
• XLogP3: 0.5
• Topological Polar Surface Area: 78.5

Additional information on 6-Amino-1H-benzimidazole-5-acetonitrile

6-Amino-1H-benzimidazole-5-acetonitrile: A Comprehensive Overview

6-Amino-1H-benzimidazole-5-acetonitrile, also known by its CAS number 1803897-33-7, is a versatile compound with significant applications in the fields of organic chemistry, pharmacology, and materials science. This compound has garnered considerable attention due to its unique structural properties and potential for use in drug development. Recent studies have highlighted its role in various biological systems, making it a subject of interest for researchers worldwide.

The structure of 6-Amino-1H-benzimidazole-5-acetonitrile consists of a benzimidazole ring system with an amino group at position 6 and an acetonitrile group at position 5. This configuration imparts the molecule with distinct electronic and steric properties, which are crucial for its interactions within biological systems. The benzimidazole moiety is known for its aromaticity and ability to form hydrogen bonds, making it a valuable component in medicinal chemistry.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of 6-Amino-1H-benzimidazole-5-acetonitrile. Researchers have explored various routes, including condensation reactions and cyclization processes, to optimize the production of this compound. These methods not only enhance the yield but also ensure the purity required for subsequent applications in drug discovery.

In terms of biological activity, 6-Amino-1H-benzimidazole-5-acetonitrile has demonstrated potential as a lead compound in the development of new therapeutic agents. Studies have shown that it exhibits selective inhibition against certain enzymes, making it a promising candidate for anti-inflammatory and anticancer therapies. Furthermore, its ability to modulate cellular signaling pathways has been explored in recent clinical trials, highlighting its potential as a novel drug entity.

The application of 6-Amino-1H-benzimidazole-5-acetonitrile extends beyond pharmacology into materials science. Its unique electronic properties make it a suitable candidate for use in organic electronics and optoelectronic devices. Recent research has focused on incorporating this compound into organic light-emitting diodes (OLEDs) and photovoltaic cells, where it has shown improved efficiency and stability compared to traditional materials.

In conclusion, 6-Amino-1H-benzimidazole-5-acetonitrile, with its CAS number 1803897-33-7, stands as a multifaceted compound with vast potential across various scientific domains. Its structural versatility, combined with recent advancements in synthesis and application techniques, positions it as a key player in future innovations within chemistry and medicine.